1-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-2-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-2-carboxamide
• InChI: InChI=1S/C17H18ClN3O3S3/c1-10-11(2)25-17(12(10)9-19)20-16(22)13-5-3-4-8-21(13)27(23,24)15-7-6-14(18)26-15/h6-7,13H,3-5,8H2,1-2H3,(H,20,22)
• InChI Key: XTVOCDSDOSLPDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2CCCCN2S(=O)(=O)C3=CC=C(S3)Cl)C
• Molecular Formula: C17H18ClN3O3S3
• Molecular Weight: 444.0 g/mol

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C17H18ClN3O3S3 and its molecular weight is 443.98. The purity is usually 95%.
BenchChem offers high-quality 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications

Medicinal Chemistry and Drug Discovery : Piperidine and sulfonamide derivatives are frequently explored for their therapeutic potential across various diseases due to their versatile pharmacological properties. For example, compounds with a piperidine structure have been investigated for their bioactivity against enzymes like lipoxygenase and acetylcholinesterase, indicating their potential use in designing anti-inflammatory and neuroprotective drugs (Khalid et al., 2013). Additionally, benzamide derivatives containing piperazine and arylsulfonyl moieties have shown promising herbicidal and antifungal activities, suggesting their utility in agricultural applications as well as in the development of new antifungal agents (Wang et al., 2016).

Anticancer Research : The exploration of new anticancer agents is a critical area of medicinal chemistry. Compounds bearing sulfonamide, thiophene, and piperidine structures have been synthesized and evaluated for their anticancer activities. Notably, derivatives have demonstrated significant cytotoxic activities against various cancer cell lines, indicating their potential as leads in the development of cancer therapeutics. For instance, novel 1,2-dihydropyridine, thiophene, and thiazole derivatives with a sulfone moiety have shown potent cytotoxic activity, underscoring the utility of these compounds in anticancer drug discovery (Al-Said et al., 2011).

Neurodegenerative Diseases : The search for effective treatments for neurodegenerative diseases like Alzheimer's disease often involves the synthesis and screening of compounds with potential neuroprotective or enzyme inhibition properties. Piperidine derivatives, for example, have been synthesized and evaluated as potential drug candidates for Alzheimer's disease, highlighting their role in modulating biological pathways associated with the disease (Rehman et al., 2018).